Cas no 702-12-5 (4-(propan-2-yloxy)benzene-1-thiol)

• Product Name: 4-(propan-2-yloxy)benzene-1-thiol
• CAS No: 702-12-5
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 3168306
• PubChem ID: 13058454
• Update Time: 2025-09-22

4-(propan-2-yloxy)benzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yloxy)benzene-1-thiol
• 4-propan-2-yloxybenzenethiol
• 702-12-5
• FS-5995
• 4-Isopropoxybenzenethiol
• CS-0274570
• AKOS009246863
• EN300-1270349
• MFCD11190241
• LHJATWWCJZZRBU-UHFFFAOYSA-N
• SCHEMBL2096256
• 4-(Isopropyloxy)benzenethiol
• 4-Isopropoxythiophenol
• AAA70212
• 963-495-0

• MDL： MFCD11190241
• Inchi： 1S/C9H12OS/c1-7(2)10-8-3-5-9(11)6-4-8/h3-7,11H,1-2H3
• InChI Key： LHJATWWCJZZRBU-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)OC(C)C

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 10.2Ų